Cas no 923283-54-9 (methyl 4-amino-1-methyl-1H-pyrazole-5-carboxylate)

methyl 4-amino-1-methyl-1H-pyrazole-5-carboxylate structure

923283-54-9 structure

Product Name:methyl 4-amino-1-methyl-1H-pyrazole-5-carboxylate

CAS No:923283-54-9

MF:C₆H₉N₃O₂

MW:155.154560804367

MDL:MFCD04969992

CID:737853

PubChem ID:4715109

Update Time:2024-10-26

methyl 4-amino-1-methyl-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole-5-carboxylic acid, 4-amino-1-methyl-, methyl ester
- methyl 4-amino-1-methyl-1H-pyrazole-5-carboxylate
- 4-AMINO-2-METHYL-2H-PYRAZOLE-3-CARBOXYLIC ACIDMETHYL ESTER
- methyl 4-amino-2-methylpyrazole-3-carboxylate
- 4-Amino-2-methyl-2H-pyrazole-3-carboxylic acid methyl ester
- 4-amino-2-methyl-2 h-pyrazole-3-carboxylic acid m ethyl ester
- Z1198164939
- DTXSID50405829
- SCHEMBL1876572
- AS-47539
- 923283-54-9
- STK301303
- AKOS000310173
- ALBB-017927
- 1H-pyrazole-5-carboxylic acid, 4-amino-1-methyl-, methyl ester, hydrochloride
- SY276006
- F14191
- methyl4-amino-1-methyl-1H-pyrazole-5-carboxylate
- CS-0096248
- EN300-204808
- MFCD04969992
- DB-114750
- MDL： MFCD04969992
- Inchi： 1S/C6H9N3O2/c1-9-5(6(10)11-2)4(7)3-8-9/h3H,7H2,1-2H3
- InChI Key： WMYQZQLKVASMIV-UHFFFAOYSA-N
- SMILES： O=C(C1N(C)N=CC=1N)OC

Computed Properties

Exact Mass: 155.069476538g/mol
Monoisotopic Mass: 155.069476538g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 162
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 70.1Å²

methyl 4-amino-1-methyl-1H-pyrazole-5-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	030217-250mg	4-Amino-1-methyl-1H-pyrazole-5-carboxylic acid methyl ester	923283-54-9	95%	250mg	￡108.00	2022-02-28
Fluorochem	030217-1g	4-Amino-1-methyl-1H-pyrazole-5-carboxylic acid methyl ester	923283-54-9	95%	1g	￡210.00	2022-02-28
Fluorochem	030217-5g	4-Amino-1-methyl-1H-pyrazole-5-carboxylic acid methyl ester	923283-54-9	95%	5g	￡736.00	2022-02-28
TRC	M328485-25mg	Methyl 4-amino-1-methyl-1h-pyrazole-5-carboxylate	923283-54-9		25mg	$64.00	2023-05-17
TRC	M328485-50mg	Methyl 4-amino-1-methyl-1h-pyrazole-5-carboxylate	923283-54-9		50mg	$75.00	2023-05-17
TRC	M328485-100mg	Methyl 4-amino-1-methyl-1h-pyrazole-5-carboxylate	923283-54-9		100mg	$87.00	2023-05-17
TRC	M328485-250mg	Methyl 4-amino-1-methyl-1h-pyrazole-5-carboxylate	923283-54-9		250mg	$98.00	2023-05-17
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M11430-50g	Methyl 4-amino-1-methyl-1H-pyrazole-5-carboxylate	923283-54-9		50g	¥22810.0	2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M11430-10g	Methyl 4-amino-1-methyl-1H-pyrazole-5-carboxylate	923283-54-9		10g	¥6730.0	2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M11430-25g	Methyl 4-amino-1-methyl-1H-pyrazole-5-carboxylate	923283-54-9		25g	¥12250.0	2021-09-08

methyl 4-amino-1-methyl-1H-pyrazole-5-carboxylate Production Method

Production Method 1

309740-49-6

923283-54-9

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; 16 h, 25 °C

Reference

: 5-Morpholin-4-ylpyrazolo[4,3-b]pyridine derivatives as ATR kinase inhibitors and their preparation

, World Intellectual Property Organization, , ,

Production Method 2

309740-49-6

923283-54-9

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol , Water ; 2 h, rt

Reference

: Discovery of novel serine palmitoyltransferase inhibitors as cancer therapeutic agents

Kojima, Takuto; Asano, Yasutomi; Kurasawa, Osamu; Hirata, Yasuhiro; Iwamura, Naoki; et al, Bioorganic & Medicinal Chemistry, 2018, 26(9), 2452-2465

Production Method 3

309740-49-6

923283-54-9

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; 3 h, 15 psi, rt

Reference

: Phosphonic acid compound and prodrug thereof, and preparation methods for and uses of phosphonic acid compound and prodrug thereof

, World Intellectual Property Organization, , ,

Production Method 4

309740-49-6

923283-54-9

Reaction Conditions

1.1 Reagents: Iron , Calcium chloride Solvents: Ethanol , Water ; 3 h, 60 °C; 60 °C → rt
1.2 Reagents: Sodium carbonate Solvents: Water ; pH 9, rt

Reference

: Design, Synthesis, and Physicochemical and Pharmacological Profiling of 7-Hydroxy-5-oxopyrazolo[4,3-b]pyridine-6-carboxamide Derivatives with Antiosteoarthritic Activity In Vivo

Mugnaini, Claudia ; Kostrzewa, Magdalena; Bryk, Marta; Mahmoud, Ali Mokhtar ; Brizzi, Antonella; et al, Journal of Medicinal Chemistry, 2020, 63(13), 7369-7391

Production Method 5

309740-49-6

923283-54-9

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; 3 h, rt

Reference

: Pyrazolopyrimidines useful as Aurora kinase inhibitors and their preparation, pharmaceutical compositions and use in the treatment of Aurora kinase mediated diseases

, World Intellectual Property Organization, , ,

Production Method 6

309740-49-6

923283-54-9

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ; 1 h, 40 psi, rt

Reference

: Novel pyrazolo[4,3-d]pyrimidine microtubule targeting agents (MTAs): Synthesis, structure-activity relationship, in vitro and in vivo evaluation as antitumor agents

Islam, Farhana; Quadery, Tasdique M.; Bai, Ruoli; Luckett-Chastain, Lerin R.; Hamel, Ernest ; et al, Bioorganic & Medicinal Chemistry Letters, 2021, 41,

Production Method 7

309740-49-6

923283-54-9

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; overnight, rt

Reference

: Preparation of bimorpholine substituted heterocyclic compound as ATR kinase inhibitors

, China, , ,

Production Method 8

309740-49-6

923283-54-9

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; overnight, rt

Reference

: 8-Oxo-3-azabicyclo[3.2.1]octane compound or salt, preparation method and application as ATR inhibitor

, World Intellectual Property Organization, , ,

Production Method 9

923283-54-9

Reaction Conditions

Reference

: Aminopyrazole derivatives, process for the preparation thereof, and composition for preventing or treating ischemic diseases containing the same

, United States, , ,

Production Method 10

309740-49-6

923283-54-9

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; 16 h, 30 psi, rt

Reference

: Pyrazolopyrimidinone derivatives for modulating SF-1 and their preparation

, World Intellectual Property Organization, , ,

Production Method 11

309740-49-6

923283-54-9

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Dichloromethane ; 3 h, 25 °C

Reference

: Preparation of tankyrase inhibitor for treating cancer

, China, , ,

Production Method 12

309740-49-6

923283-54-9

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium , Water Solvents: Methanol ; 5 h, 30 psi, rt

Reference

: Preparation of hydroxypurine compounds as PDE2 or TNFα inhibitors

, World Intellectual Property Organization, , ,

Production Method 13

309740-49-6

923283-54-9

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; overnight, rt

Reference

: Preparation of bicyclic heteroaryl boronate derivatives as ectonucleotide pyrophosphatase phosphodiesterase 1 inhibitors

, World Intellectual Property Organization, , ,

Production Method 14

309740-49-6

923283-54-9

Reaction Conditions

1.1 Reagents: Sodium dithionite Solvents: Methanol , Water ; 30 min, rt; 3 h, 50 °C; overnight, rt

Reference

: Methylation of 4-nitro-3(5)-pyrazolecarboxylic acid

Regiec, Andrzej; Mastalarz, Henryk; Mastalarz, Agnieszka; Kochel, Andrzej, Tetrahedron Letters, 2009, 50(22), 2624-2627

Production Method 15

309740-49-6

923283-54-9

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; 2 h, 40 atm, rt

Reference

: Preparation of acylaminopyrazoles for preventing or treating ischemic diseases

, World Intellectual Property Organization, , ,

Production Method 16

309740-49-6

923283-54-9

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; 4 h, 40 Pa, rt

Reference

: Preparation of 1-acyl-4-acylaminopiperidine derivatives as serine palmitoyltransferase (SPT) inhibitors

, World Intellectual Property Organization, , ,